Cas no 1260611-32-2 ((S)-tert-Butyl 2-(chloromethyl)morpholine-4-carboxylate)

• Product Name: (S)-tert-Butyl 2-(chloromethyl)morpholine-4-carboxylate
• CAS No: 1260611-32-2
• MF: C₁₀H₁₈ClNO₃
• MW: 235.707822322845
• MDL: MFCD13189485
• CID: 1023877
• PubChem ID: 70700469
• Update Time: 2025-04-20

(S)-tert-Butyl 2-(chloromethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-(chloromethyl)morpholine-4-carboxylate
• tert-butyl (2S)-2-(chloromethyl)morpholine-4-carboxylate
• (S)-tert-Butyl2-(chloromethyl)morpholine-4-carboxylate
• tert-butyl (S)-2-(chloromethyl)morpholine-4-carboxylate
• DB-336401
• 1260611-32-2
• DTXSID10743294
• CS-0443406

• MDL： MFCD13189485
• Inchi： 1S/C10H18ClNO3/c1-10(2,3)15-9(13)12-4-5-14-8(6-11)7-12/h8H,4-7H2,1-3H3/t8-/m1/s1
• InChI Key： LKTUWBGNUYXETD-MRVPVSSYSA-N
• SMILES： ClC[C@@H]1CN(C(=O)OC(C)(C)C)CCO1

Computed Properties

• Exact Mass: 235.0975211g/mol
• Monoisotopic Mass: 235.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.8Ų